N-(4-(3-((2-(cyclohex-1-en-1-yl)ethyl)amino)-3-oxopropyl)thiazol-2-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-[3-[2-(cyclohexen-1-yl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H23N3O2S2/c23-17(20-11-10-14-5-2-1-3-6-14)9-8-15-13-26-19(21-15)22-18(24)16-7-4-12-25-16/h4-5,7,12-13H,1-3,6,8-11H2,(H,20,23)(H,21,22,24)
• InChI Key: CQDSEBQJKQFFGI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CCC2=CSC(=N2)NC(=O)C3=CC=CS3
• Molecular Formula: C19H23N3O2S2
• Molecular Weight: 389.5 g/mol

Description

This compound is a dipeptidyl peptidase IV (DPP-IV) inhibitor. DPP-IV inhibitors are useful for the prevention or treatment of various diseases including diabetes (especially type II), hyperglycemia, metabolic syndrome, hyperinsulinemia, obesity, atherosclerosis, and various immunomodulatory diseases.

Molecular Structure Analysis

The molecular formula of this compound is C18H21N3O2S2. The InChI string, which represents the structure of the molecule, is also provided.

Scientific Research Applications

Heterocyclic Synthesis with Thiophene-2-Carboxamide

A study conducted by Ahmed (2007) elaborated on the synthesis of 3-Amino-4-cyano-N-phenylaminothiophene-2-carboxamide and its derivatives through various reactions aiming at creating new antibiotic and antibacterial drugs. The biological activity of the synthesized compounds was evaluated against Gram-positive and Gram-negative bacteria, demonstrating potential applications in developing new therapeutic agents (G. Ahmed, 2007).

Synthesis and Characterisation of Thiophene Derivatives

Spoorthy et al. (2021) explored the synthesis, characterisation, and anti-microbial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates. This study not only presents the structural establishment of these analogues through various spectral data but also evaluates their antimicrobial activity, offering insights into the therapeutic potential of such compounds (YN Spoorthy, P. Kumar, T. S. Rani, L. Ravindranath, 2021).

Antinociceptive Activity of Thiophene Derivatives

Research on N-Substituted 4-Aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides by Shipilovskikh et al. (2020) investigated the antinociceptive activity of synthesized compounds. This work contributes to the understanding of the pain-relieving properties of such compounds, indicating their potential in developing new analgesics (S. Shipilovskikh, V. Y. Vaganov, R. Makhmudov, A. Rubtsov, 2020).

Microwave Assisted Synthesis and Pharmacological Activities

Attimarad et al. (2017) conducted a study on the microwave-assisted synthesis of ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates and evaluated their anti-inflammatory, analgesic, and antioxidant activities. This research highlights the efficiency of microwave-assisted synthesis in producing compounds with significant pharmacological activities, potentially leading to the development of new therapeutic agents (M. Attimarad, M. Khedr, Bandar E. Aldhubiab, 2017).

Mechanism of Action

As a DPP-IV inhibitor, this compound likely works by inhibiting the activity of the DPP-IV enzyme. This can help to regulate blood glucose levels, making these types of compounds useful in the treatment of diabetes.